molecular formula C9H6F2N2O2S2 B8694192 3,4-difluoro-N-(thiazol-2-yl)benzenesulfonamide

3,4-difluoro-N-(thiazol-2-yl)benzenesulfonamide

Cat. No.: B8694192
M. Wt: 276.3 g/mol
InChI Key: GAHNFZUBALLHBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-difluoro-N-(thiazol-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C9H6F2N2O2S2 and its molecular weight is 276.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6F2N2O2S2

Molecular Weight

276.3 g/mol

IUPAC Name

3,4-difluoro-N-(1,3-thiazol-2-yl)benzenesulfonamide

InChI

InChI=1S/C9H6F2N2O2S2/c10-7-2-1-6(5-8(7)11)17(14,15)13-9-12-3-4-16-9/h1-5H,(H,12,13)

InChI Key

GAHNFZUBALLHBJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1S(=O)(=O)NC2=NC=CS2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a slurry of 2-aminothiazole (23.88 g, 0.2384 mol) in methylene chloride (150 mL) and pyridine (38.0 mL, 0.470 mol) was added dropwise a solution of 3,4-difluorobenzenesulphonyl chloride (25.0 g, 0.118 mol) in 10 mL of methylene chloride. After stirring for 48 hours the reaction was diluted with more dichloromethane and extracted with 1N HCl. The organic layer was dried over sodium sulfate, filtered, and concentrated. The residue was purified by flash column chromatography to give 3,4-difluoro-N-(thiazol-2-yl)benzenesulfonamide as a white solid. LCMS Rt=1.24 minutes MS m/z 277 [MH]+
Quantity
23.88 g
Type
reactant
Reaction Step One
Quantity
38 mL
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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